Cas no 16561-17-4 (Acetic acid, mercapto-,ion(2-) (8CI,9CI))

Acetic acid, mercapto-,ion(2-) (8CI,9CI) structure
16561-17-4 structure
Product Name:Acetic acid, mercapto-,ion(2-) (8CI,9CI)
CAS No:16561-17-4
MF:C2H2O2S
MW:90.1010794639587
CID:204105
PubChem ID:17756758
Update Time:2025-04-19

Acetic acid, mercapto-,ion(2-) (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, mercapto-,ion(2-) (8CI,9CI)
    • LogP
    • Acetic acid, mercapto, ion(2-)
    • CHEBI:47869
    • sulfidoacetate
    • 16561-17-4
    • Acetic acid, mercapto-, ion(2-)
    • Thioglycolate(2-)
    • Q27120832
    • mercaptoacetic acid, ion(2-)
    • DTXSID301304062
    • 2-sulfidoacetate
    • Inchi: 1S/C2H4O2S/c3-2(4)1-5/h5H,1H2,(H,3,4)/p-2
    • InChI Key: CWERGRDVMFNCDR-UHFFFAOYSA-L
    • SMILES: [S-]CC(=O)[O-]

Computed Properties

  • Exact Mass: 89.97756
  • Monoisotopic Mass: 89.978
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 37.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1A^2
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.311
  • Boiling Point: 225.5°C at 760 mmHg
  • Flash Point: 99.8°C
  • Refractive Index: 1.503
  • PSA: 40.13
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